Cas no 2229093-77-8 (tert-butyl N-4-(carbamothioylmethyl)-2-chlorophenylcarbamate)

• Product Name: tert-butyl N-4-(carbamothioylmethyl)-2-chlorophenylcarbamate
• CAS No: 2229093-77-8
• MF: C₁₃H₁₇ClN₂O₂S
• MW: 300.804280996323
• CID: 6255648
• PubChem ID: 165661499
• Update Time: 2025-10-29

tert-butyl N-4-(carbamothioylmethyl)-2-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(carbamothioylmethyl)-2-chlorophenylcarbamate
• EN300-1899870
• tert-butyl N-[4-(carbamothioylmethyl)-2-chlorophenyl]carbamate
• 2229093-77-8

• Inchi： 1S/C13H17ClN2O2S/c1-13(2,3)18-12(17)16-10-5-4-8(6-9(10)14)7-11(15)19/h4-6H,7H2,1-3H3,(H2,15,19)(H,16,17)
• InChI Key： DPYQURHHURXVSI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(=O)OC(C)(C)C)CC(N)=S

Computed Properties

• Exact Mass: 300.0699267g/mol
• Monoisotopic Mass: 300.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 96.4Ų

Additional information on tert-butyl N-4-(carbamothioylmethyl)-2-chlorophenylcarbamate

Comprehensive Overview of tert-butyl N-4-(carbamothioylmethyl)-2-chlorophenylcarbamate (CAS No. 2229093-77-8)

tert-butyl N-4-(carbamothioylmethyl)-2-chlorophenylcarbamate (CAS No. 2229093-77-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique carbamothioylmethyl and chlorophenyl functional groups, serves as a key intermediate in the synthesis of bioactive molecules. Its structural complexity and potential applications make it a subject of interest for researchers exploring novel drug candidates and crop protection agents.

The compound's tert-butyl group enhances its stability, while the carbamate moiety contributes to its versatility in chemical reactions. Recent studies have highlighted its role in the development of enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapies in precision medicine. Additionally, its thioamide functionality has been investigated for potential applications in sustainable agriculture, particularly in the design of eco-friendly pesticides.

In the context of current trends, tert-butyl N-4-(carbamothioylmethyl)-2-chlorophenylcarbamate resonates with the increasing focus on green chemistry and biodegradable materials. Researchers are actively exploring its derivatives to minimize environmental impact while maintaining efficacy. This aligns with global initiatives to reduce chemical waste and promote circular economy principles in industrial processes.

From a synthetic perspective, the compound's 2-chlorophenyl ring offers opportunities for further functionalization, making it a valuable scaffold in medicinal chemistry. Its compatibility with cross-coupling reactions and other modern synthetic techniques has been documented in several peer-reviewed journals. Furthermore, its carbamothioylmethyl group has shown promise in chelation therapy research, addressing concerns related to metal toxicity in biological systems.

Quality control and analytical characterization of CAS No. 2229093-77-8 typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and consistency, which are critical for reproducible research outcomes. The pharmaceutical industry, in particular, emphasizes rigorous quality standards for such intermediates to meet regulatory requirements.

In response to frequently searched queries, it's worth noting that tert-butyl N-4-(carbamothioylmethyl)-2-chlorophenylcarbamate is not classified as a hazardous substance under major regulatory frameworks. However, standard laboratory safety protocols should always be followed when handling this compound. Its storage recommendations typically include protection from moisture and maintenance at controlled temperatures to preserve stability.

The compound's potential extends to drug discovery pipelines, where researchers are investigating its pharmacokinetic properties. Early-stage studies suggest interesting bioavailability profiles, though comprehensive ADME studies are still ongoing. This aligns with the pharmaceutical industry's push for computational chemistry approaches to predict compound behavior before extensive laboratory testing.

From an industrial perspective, scalable synthesis routes for tert-butyl N-4-(carbamothioylmethyl)-2-chlorophenylcarbamate are being optimized to meet potential commercial demand. Process chemists are focusing on atom economy and waste reduction strategies, reflecting the chemical industry's commitment to sustainable manufacturing practices. These developments are particularly relevant to contract research organizations serving the pharmaceutical outsourcing market.

In conclusion, tert-butyl N-4-(carbamothioylmethyl)-2-chlorophenylcarbamate (CAS No. 2229093-77-8) represents a fascinating case study in modern chemical research. Its multifaceted applications span from drug development to agricultural innovation, making it a compound worth watching in scientific circles. As research progresses, we anticipate new discoveries that will further elucidate its potential and possibly unlock novel applications in various fields of chemistry and biology.